![molecular formula C16H27N B1594783 [1,1'-Bicyclohexyl]-4-carbonitrile, 4'-propyl-, (trans,trans)- CAS No. 65355-35-3](/img/structure/B1594783.png)
[1,1'-Bicyclohexyl]-4-carbonitrile, 4'-propyl-, (trans,trans)-
Overview
Description
[1,1'-Bicyclohexyl]-4-carbonitrile, 4'-propyl-, (trans,trans)- (hereafter referred to as BHCTP) is a bicyclic organic compound that has been used in a variety of scientific research applications. BHCTP is a derivative of cyclohexanecarbonitrile and is a colorless liquid that is soluble in most organic solvents. It has a wide range of applications in organic synthesis, and its unique properties make it a useful tool for researchers in a variety of fields.
Scientific Research Applications
Liquid Crystal Phases
[1,1'-Bicyclohexyl]-4-carbonitrile derivatives, including the 4'-propyl variant, exhibit liquid crystalline phases at higher temperatures. Both cyclohexyl rings in these compounds assume the chair conformation, and the alkyl groups adopt a trans-configuration. Their molecular and crystal structures have been analyzed in the context of liquid crystal technology, with a focus on the interactions and packing in the solid crystalline states and their comparison with models derived from X-ray data for the liquid crystalline state (Haase & Paulus, 1983).
High-Pressure Phase Studies
Research into the phase diagrams of mesomorphic compounds related to [1,1'-Bicyclohexyl]-4-carbonitrile, under high-pressure conditions, has revealed interesting behaviors like pressure-induced or pressure-limited phases and transitions between monotropic and enantiotropic polymorphism. This study is significant for understanding the effects of pressure on liquid crystals (Rübesamen & Schneider, 1993).
Photocyclization Studies
The compound has been studied in the context of photocyclization, particularly focusing on its behavior in various solvents. These studies are essential for understanding the photochemical properties of this class of compounds and their potential applications in photochemical reactions (Bortolus et al., 2004).
Molecular Ordering Analysis
Computational analysis of the molecular ordering of mesogenic compounds, including [1,1'-Bicyclohexyl]-4-carbonitrile derivatives, has been performed. This analysis helps in understanding the configurational preference and behavior of these compounds at phase transition temperatures, contributing to the development of liquid crystal technologies (Ojha & Pisipati, 2003).
Lyotropic Liquid Crystalline Behavior
Studies have been conducted on viologen polymers based on derivatives of [1,1'-Bicyclohexyl]-4-carbonitrile, examining their lyotropic properties in various organic solvents. This research contributes to the understanding of the lyotropic liquid crystalline behavior of these compounds and their potential applications in materials science (Bhowmik et al., 1998).
properties
IUPAC Name |
4-(4-propylcyclohexyl)cyclohexane-1-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N/c1-2-3-13-4-8-15(9-5-13)16-10-6-14(12-17)7-11-16/h13-16H,2-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPKWICXATIXXQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(CC1)C2CCC(CC2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1070305 |
Source
|
| Record name | [1,1'-Bicyclohexyl]-4-carbonitrile, 4'-propyl-, (trans,trans)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1070305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1,1'-Bicyclohexyl]-4-carbonitrile, 4'-propyl-, (trans,trans)- | |
CAS RN |
65355-35-3 |
Source
|
| Record name | (1,1'-Bicyclohexyl)-4-carbonitrile, 4'-propyl-, (trans,trans)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0065355353 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | [1,1'-Bicyclohexyl]-4-carbonitrile, 4'-propyl-, (trans,trans)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | [1,1'-Bicyclohexyl]-4-carbonitrile, 4'-propyl-, (trans,trans)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1070305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [trans(trans)]-4'-propyl[1,1'-bicyclohexyl]-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.059.721 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
